N-[(2-methoxy-1-naphthyl)methyl]propan-2-amine hydrochloride

• IUPAC Name: N-[(2-methoxynaphthalen-1-yl)methyl]propan-2-amine;hydrochloride
• InChI: InChI=1S/C15H19NO.ClH/c1-11(2)16-10-14-13-7-5-4-6-12(13)8-9-15(14)17-3;/h4-9,11,16H,10H2,1-3H3;1H
• InChI Key: HXBWOADPBMFQSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=C(C=CC2=CC=CC=C21)OC.Cl
• Molecular Formula: C15H20ClNO
• Molecular Weight: 265.78 g/mol

Description

N-[(2-methoxy-1-naphthyl)methyl]propan-2-amine hydrochloride, commonly known as Methoxyphenamine or Methoxyphenamine HCl, is a chemical compound that belongs to the class of amphetamines. It is a psychoactive drug that is widely used in scientific research for its potential therapeutic applications. Methoxyphenamine is synthesized through a specific chemical process and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Metabolism Characterization

Characterization of in vitro Phase I Metabolites : A study explored the in vitro phase I metabolism of methamnetamine (a compound closely related to N-[(2-methoxy-1-naphthyl)methyl]propan-2-amine hydrochloride) in human liver microsomes. This research identified several metabolites through liquid chromatography-quadrupole time-of-flight mass spectrometry (LC-Q-TOF/MS), contributing to understanding its metabolic pathways which are crucial for drug development and toxicology studies Hong et al., 2021.

Chemical Reactions and Synthesis

Synthesis of Amino Propionic Acid : Research on the synthesis of amino 2 (5 bromo 6 methoxy 2 naphthyl) propionic acid, an intermediate of naproxen, demonstrates the application of this compound in creating valuable pharmaceutical intermediates. The process involves bromination, acylation, Bucherer Berg's reaction, and hydrolysis, showing the compound's utility in complex organic syntheses Ai, 2002.

Catalytic Methylation Studies : Another study focused on the selective N-methylation of bifunctionalized amines with supercritical methanol over solid acid and acid-base bifunctional catalysts. This research underlines the compound's role in enhancing chemoselectivity and efficiency in methylation reactions, important for pharmaceutical synthesis and material science Oku et al., 2004.

Analytical Applications

Spectrophotometric Determination of Pharmaceutical Amines : 1,2-Naphthoquinone-4-sulphonic acid sodium salt (NQS) has been used as a chromogenic reagent for the determination of pharmaceutical amines, illustrating the broader analytical applications of naphthylamine derivatives in quality control and drug analysis Elbashir et al., 2012.

Cu(I)-Catalyzed Cyclization for 1-Naphthylamines Synthesis : An efficient method for synthesizing functionalized 1-naphthylamines from terminal alkynes, 2-bromoaryl ketones, and amides via Cu(I)-catalyzed benzannulation was developed. This method highlights the synthesis of N-methylated 1-naphthylamines, demonstrating the compound's importance in producing biologically active molecules with potential applications in drug discovery and material science Su et al., 2019.